Cas no 75150-23-1 (2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]-2-methyl-)

2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]-2-methyl- structure
75150-23-1 structure
Product Name:2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]-2-methyl-
CAS No:75150-23-1
MF:C11H22N2O
MW:198.305182933807
CID:566170
PubChem ID:3018570
Update Time:2025-04-19

2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]-2-methyl-
    • N-[3-(dimethylamino)-2,2-dimethylpropyl]-2-methylprop-2-enamide
    • N-[3-(dimethylamino)-2,2-dimethylpropyl]methacrylamide
    • N-(3-(Dimethylamino)-2,2-dimethylpropyl)methacrylamide
    • 75150-23-1
    • DTXSID50996626
    • EINECS 278-086-6
    • N-(3-dimethylamino-2,2-dimethylpropyl)-methacrylic acid amide
    • BYXHXBCFNMHZGY-UHFFFAOYSA-N
    • N-[3-(Dimethylamino)-2,2-dimethylpropyl]-2-methylprop-2-enimidic acid
    • NS00059191
    • SCHEMBL1071870
    • Inchi: 1S/C11H22N2O/c1-9(2)10(14)12-7-11(3,4)8-13(5)6/h1,7-8H2,2-6H3,(H,12,14)
    • InChI Key: BYXHXBCFNMHZGY-UHFFFAOYSA-N
    • SMILES: O=C(C(=C)C)NCC(C)(C)CN(C)C

Computed Properties

  • Exact Mass: 198.17336
  • Monoisotopic Mass: 198.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 0.908
  • Boiling Point: 321.1°C at 760 mmHg
  • Flash Point: 148°C
  • Refractive Index: 1.461
  • PSA: 32.34
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